(3-Methoxyphenylsulphanyl)acetaldehyde

• CAS No.: 105126-91-8
• Molecular Formula: C9H10O2S
• Molecular Weight: 182.24 g/mol
• IUPAC Name: 2-(3-methoxyphenyl)sulfanylacetaldehyde
• InChI: InChI=1S/C9H10O2S/c1-11-8-3-2-4-9(7-8)12-6-5-10/h2-5,7H,6H2,1H3
• InChI Key: LIQQUIOSCAHCIZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)SCC=O

Description

(3-Methoxyphenylsulphanyl)acetaldehyde is a useful research compound. Its molecular formula is C9H10O2S and its molecular weight is 182.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(2,2-Diethoxyethylsulphanyl)-3-methoxybenzene (18 g, 70.21 mmol), glacial acetic acid (26 mL) and water (18 mL) were stirred at reflux temperature under nitrogen for 45 min. The reaction mixture was cooled to ambient temperature, diluted with water (180 mL) and extracted with tert-butyl methyl ether (3×40 mL). The combined extracts were cooled to <5° C. and washed with 5% aqueous sodium carbonate solution, water, and brine. The organic phase was dried (MgSO4) and concentrated in vacuo to yield the title compound (11.8 g, 92%).